Cas no 119193-69-0 (Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]-)

• Product Name: Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]-
• CAS No: 119193-69-0
• MF: C₇H₃Cl₃F₃NS
• MW: 296.524627923965
• CID: 3672606
• Update Time: 2025-10-29

Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]-
• 2,3,6-Trichloro-4-trifluoromethylsulfanyl-phenylamine

• Inchi： 1S/C7H3Cl3F3NS/c8-2-1-3(15-7(11,12)13)4(9)5(10)6(2)14/h1H,14H2
• InChI Key： CAIJSOMYHQJDLO-UHFFFAOYSA-N
• SMILES： C1(N)=C(Cl)C=C(SC(F)(F)F)C(Cl)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]-

Comprehensive Overview of Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- (CAS No. 119193-69-0)

Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- (CAS No. 119193-69-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceuticals. This compound, characterized by its unique trichloro and trifluoromethylthio functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural complexity of Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- contributes to its versatility. The presence of chlorine and sulfur atoms in its framework enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This has led to its exploration in the synthesis of advanced materials and specialty chemicals. Recent studies have highlighted its role in creating high-performance polymers and electronic materials, aligning with the growing demand for sustainable and efficient industrial solutions.

One of the most discussed topics in relation to CAS No. 119193-69-0 is its potential environmental impact. As the global focus on green chemistry intensifies, researchers are investigating the biodegradability and ecological footprint of this compound. Innovations in catalytic processes and waste reduction techniques are being explored to minimize any adverse effects, ensuring compliance with stringent environmental regulations. This aligns with the broader industry shift toward sustainable manufacturing practices.

In the pharmaceutical sector, Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- has shown promise as a building block for drug discovery. Its ability to modulate biological activity makes it a candidate for developing targeted therapies, particularly in areas such as infectious diseases and oncology. The compound's structure-activity relationship (SAR) is a key area of research, with scientists aiming to optimize its efficacy and safety profiles for clinical applications.

From a commercial perspective, the demand for CAS No. 119193-69-0 is driven by its applications in high-value industries. Suppliers and manufacturers are investing in scalable production methods to meet the needs of global markets. Quality control and analytical testing are critical to ensuring the compound's purity and consistency, which are essential for its use in precision-driven fields. Additionally, advancements in process automation and digitalization are streamlining its production, reducing costs, and improving efficiency.

Looking ahead, the future of Benzenamine, 2,3,6-trichloro-4-[(trifluoromethyl)thio]- lies in interdisciplinary collaboration. By integrating insights from computational chemistry, materials science, and biotechnology, researchers can unlock new possibilities for this compound. Whether in agricultural innovations or medical breakthroughs, its potential continues to inspire scientific exploration and industrial advancement.